Cas no 477851-60-8 (N-[(6-CHLOROIMIDAZO[2,1-B][1,3]THIAZOL-5-YL)METHYLENE]-N-CYCLOHEXYLAMINE)

• Product Name: N-[(6-CHLOROIMIDAZO[2,1-B][1,3]THIAZOL-5-YL)METHYLENE]-N-CYCLOHEXYLAMINE
• CAS No: 477851-60-8
• MF: C₁₂H₁₄ClN₃S
• MW: 267.777659893036
• MDL: MFCD00139262
• CID: 5227202
• Update Time: 2026-03-07

N-[(6-CHLOROIMIDAZO[2,1-B][1,3]THIAZOL-5-YL)METHYLENE]-N-CYCLOHEXYLAMINE Chemical and Physical Properties

Names and Identifiers

• (1E)-1-{6-chloroimidazo[2,1-b][1,3]thiazol-5-yl}-N-cyclohexylmethanimine
• N-[(6-CHLOROIMIDAZO[2,1-B][1,3]THIAZOL-5-YL)METHYLENE]-N-CYCLOHEXYLAMINE
• N-[(6-CHLOROIMIDAZO[2,1-B][1,3]THIAZOL-5-YL)METHYLENE]CYCLOHEXANAMINE
• Cyclohexanamine, N-[(6-chloroimidazo[2,1-b]thiazol-5-yl)methylene]-
• N-((6-chloroimidazo(2,1-b)(1,3)thiazol-5-yl)methylene)-n-cyclohexylamine
• 1-(6-chloroimidazo[2,1-b][1,3]thiazol-5-yl)-N-cyclohexylmethanimine
• (E)-N-((6-chloroimidazo[2,1-b]thiazol-5-yl)methylene)cyclohexanamine

• MDL： MFCD00139262
• Inchi： 1S/C12H14ClN3S/c13-11-10(16-6-7-17-12(16)15-11)8-14-9-4-2-1-3-5-9/h6-9H,1-5H2/b14-8+
• InChI Key： URRSHIFXRXHDHH-RIYZIHGNSA-N
• SMILES： ClC1=C(/C=N/C2CCCCC2)N2C=CSC2=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 294
• XLogP3: 4.5
• Topological Polar Surface Area: 57.9